Physicochemical Divergence: N-Methyl vs Primary Amine
This compound demonstrates distinct physicochemical properties compared to its closest N-alkyl and amino analogs. Relative to the N-methyl analog, it possesses an additional methylene group, increasing lipophilicity (XLogP3) and rotatable bond count. Compared to the primary amine analog (as the hydrochloride salt), it exhibits a substantially different topological polar surface area (TPSA) and hydrogen-bond donor count, which are critical for predicting membrane permeability and oral bioavailability [1][2].
| Evidence Dimension | Physicochemical Property Comparison |
|---|---|
| Target Compound Data | MW: 170.23 g/mol; XLogP3: 1; TPSA: 70.2 Ų; H-Bond Donors: 1; Rotatable Bonds: 4 |
| Comparator Or Baseline | 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one: MW: 156.21 g/mol, TPSA not computed, XLogP not computed, Rotatable Bonds: 3 (inferred). 2-Amino-1-(1,2-thiazol-3-yl)ethan-1-one HCl: MW: 178.64 g/mol; TPSA: 84.2 Ų; H-Bond Donors: 2; Rotatable Bonds: 2. |
| Quantified Difference | ΔMW: +14.02 g/mol vs N-methyl; -8.41 g/mol vs primary amine HCl. ΔTPSA: -14.0 Ų vs primary amine. ΔH-Bond Donors: -1 vs primary amine. ΔRotatable Bonds: +1 vs N-methyl, +2 vs primary amine. |
| Conditions | Computed properties using PubChem's Cactvs and XLogP3 algorithms [1][2]. |
Why This Matters
Altered TPSA and H-bond donor counts directly impact a compound's ability to cross biological membranes, making this compound a functionally distinct chemical probe compared to its analogs.
- [1] PubChem. (2021). 2-(Ethylamino)-1-(1,2-thiazol-3-yl)ethan-1-one. PubChem CID 131206614. Computed Properties. View Source
- [2] PubChem. (2021). 2-Amino-1-(1,2-thiazol-3-yl)ethan-1-one hydrochloride. PubChem CID 165992918. Computed Properties. View Source
